Cas no 1248610-49-2 (N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline)

• Product Name: N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline
• CAS No: 1248610-49-2
• MF: C₁₁H₉BrFNS
• MW: 286.163264036179
• CID: 5231568
• PubChem ID: 61728449
• Update Time: 2025-10-25

N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromothiophen-2-yl)methyl]-2-fluoroaniline
• n-((3-Bromothiophen-2-yl)methyl)-2-fluoroaniline
• 2-Thiophenemethanamine, 3-bromo-N-(2-fluorophenyl)-
• N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline

• Inchi： 1S/C11H9BrFNS/c12-8-5-6-15-11(8)7-14-10-4-2-1-3-9(10)13/h1-6,14H,7H2
• InChI Key： FNINGOYLOREAFE-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNC1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 3.9
• Topological Polar Surface Area: 40.3

Additional information on N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline

N-(3-Bromothiophen-2-yl)methyl-2-fluoroaniline: A Comprehensive Overview

N-(3-Bromothiophen-2-yl)methyl-2-fluoroaniline, identified by the CAS number 1248610-49-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a bromothiophene moiety and a fluoroaniline group, has garnered attention due to its potential applications in advanced materials and drug discovery. Recent studies have highlighted its role in the development of novel electronic materials and its influence on biological systems.

The synthesis of N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, leveraging insights from green chemistry principles to minimize environmental impact. The bromothiophene ring, a key structural component, is known for its electron-withdrawing properties, which significantly influence the compound's electronic behavior.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline. Density functional theory (DFT) calculations have revealed that the compound exhibits a conjugated π-system, enhancing its stability and reactivity. This characteristic makes it a promising candidate for applications in organic electronics, such as in field-effect transistors (FETs) and light-emitting diodes (LEDs). The integration of this compound into polymer blends has shown improved charge transport properties, underscoring its potential in next-generation electronic devices.

In the realm of pharmacology, N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline has been investigated for its bioactivity. Studies indicate that the compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The fluoroaniline group plays a crucial role in modulating these biological activities, as highlighted by recent enzymatic assays. Furthermore, preliminary toxicity studies suggest that the compound has a favorable safety profile, making it a viable lead for drug development.

The application of N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline extends beyond electronics and pharmacology. Its unique optical properties have been harnessed in the development of sensors for environmental monitoring. Researchers have demonstrated that thin films of this compound can detect trace amounts of volatile organic compounds (VOCs) with high sensitivity. This application aligns with growing demands for sustainable and efficient environmental monitoring technologies.

From a manufacturing perspective, the scalability of N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline production remains a critical consideration. Current research focuses on developing cost-effective synthesis routes that can meet industrial demands without compromising product quality. The use of microwave-assisted synthesis has emerged as a promising approach, offering enhanced reaction rates and selectivity compared to conventional methods.

In conclusion, N-(3-bromothiophen-2-yl)methyl-2-fluoroaniline stands at the intersection of cutting-edge research in materials science and pharmacology. Its distinctive chemical properties and versatile applications position it as a valuable asset in both academic and industrial settings. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in shaping future technological advancements.